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Introduction
The presence of nitrosamine impurities in pharmaceutical products is a significant concern for

regulatory agencies worldwide due to their potential carcinogenic effects. For Abbreviated New

Drug Applications (ANDAs), demonstrating control over such impurities is a critical component

of the submission. N-nitroso meropenem is a nitrosamine drug substance-related impurity

(NDSRI) of meropenem, a broad-spectrum carbapenem antibiotic.[1] This document provides

detailed application notes and protocols for the use of N-nitroso meropenem standards in the

context of an ANDA filing, focusing on risk assessment, analytical methodology, and control

strategies.

Nitrosamines are classified as a "cohort of concern" by the International Council for

Harmonisation (ICH) under the M7(R2) guideline due to their high mutagenic and carcinogenic

potential.[2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) have issued

guidance for the industry on the control of nitrosamine impurities in human drugs,

recommending a three-step process:
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Risk Assessment: Identify and assess the risk of nitrosamine formation in the drug product.

[3][4]

Confirmatory Testing: If a risk is identified, perform confirmatory testing using sensitive and

validated analytical methods.[3][4]

Reporting Changes: Implement changes to prevent or reduce the presence of nitrosamine

impurities and report these changes to the regulatory authorities.[3][4][5]

N-nitroso meropenem has been assigned an Acceptable Intake (AI) limit of 1500 ng/day by the

U.S. FDA, placing it in Potency Category 4 for NDSRIs.[1] This AI limit is a critical value for risk

assessment and for setting the specification of the impurity in the drug product.

Risk Assessment for N-nitroso Meropenem
Formation
A thorough risk assessment is the foundation of a successful control strategy for N-nitroso

meropenem in a meropenem ANDA. The assessment should systematically evaluate all

potential sources of nitrosamines and nitrosating agents throughout the manufacturing process

of the drug substance and drug product, as well as during storage.

Potential Sources of Nitrosamine Formation
The formation of N-nitroso meropenem requires the presence of a nitrosating agent and the

secondary amine moiety of meropenem or its precursors.

Potential Sources of Nitrosating Agents:

Raw Materials and Reagents: Nitrites and other nitrosating agents may be present as

impurities in starting materials, reagents, and solvents used in the synthesis of meropenem.

Recovered solvents, if not properly purified, can also be a source of contamination.[6]

Excipients: Some excipients used in the formulation of the drug product may contain trace

levels of nitrites.

Water: The water used in the manufacturing process could be a source of nitrites.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 15 Tech Support

https://www.researchgate.net/figure/Mechanism-for-the-genotoxicity-evaluation-of-nitrosamines-a-The-PCR-product-containing_fig1_353031129
https://www.mdpi.com/1422-0067/23/9/5109
https://www.researchgate.net/figure/Mechanism-for-the-genotoxicity-evaluation-of-nitrosamines-a-The-PCR-product-containing_fig1_353031129
https://www.mdpi.com/1422-0067/23/9/5109
https://www.researchgate.net/figure/Mechanism-for-the-genotoxicity-evaluation-of-nitrosamines-a-The-PCR-product-containing_fig1_353031129
https://www.mdpi.com/1422-0067/23/9/5109
https://www.fda.gov/drugs/drug-safety-and-availability/updates-possible-mitigation-strategies-reduce-risk-nitrosamine-drug-substance-related-impurities
https://veeprho.com/impurities/n-nitroso-meropenem/
https://apic.cefic.org/wp-content/uploads/2020/03/APIC_Guidance_on_Nitrosamines_Risk_Assessment-final-18Feb2020.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15811780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Packaging Materials: Certain packaging materials, such as those containing nitrocellulose,

can be a source of nitrosating agents, especially under heat during the blistering process.[7]

Vulnerability of Meropenem:

The meropenem molecule contains a secondary amine in its pyrrolidine ring, which is

susceptible to nitrosation.

Degradation of meropenem, particularly through hydrolysis of the β-lactam ring, could

potentially expose or create new reactive sites for nitrosation.[8][9]

Risk Assessment Workflow
The following workflow can be used to conduct a risk assessment for N-nitroso meropenem:
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N-nitroso Meropenem Risk Assessment Workflow

Step 1: Risk Identification

Step 2: Risk Analysis & Evaluation

Step 3: Risk Control & Mitigation

Review Meropenem Synthesis Process

Identify Potential Nitrosating Agents in Raw Materials & Solvents

Is there a plausible mechanism for N-nitroso meropenem formation?

Analyze Meropenem Drug Product Formulation

Evaluate Excipients for Nitrite Content

Assess Manufacturing Process Conditions (pH, Temp) Review Packaging and Storage Conditions

High Risk Identified

Yes

Low/No Risk Identified

No

Proceed to Confirmatory TestingDocument Rationale and Conclude Risk Assessment

Develop and Validate Analytical Method

Implement Control Strategy (e.g., raw material specs, process modification)

Include in ANDA Submission

Click to download full resolution via product page

A flowchart outlining the risk assessment process for N-nitroso meropenem.
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Forced Degradation Studies
Forced degradation studies can be valuable in assessing the potential for N-nitroso

meropenem formation.[10][11] These studies involve subjecting the meropenem drug

substance and drug product to stress conditions in the presence of a nitrosating agent (e.g.,

sodium nitrite) under acidic conditions to simulate the potential for nitrosamine formation.[10]

The absence of N-nitroso meropenem formation under these stressed conditions can provide

strong evidence to support a low-risk classification.

Analytical Protocol for N-nitroso Meropenem
A highly sensitive and specific analytical method is required for the detection and quantification

of N-nitroso meropenem at levels relevant to the AI limit. Liquid Chromatography with Tandem

Mass Spectrometry (LC-MS/MS) is the most common and suitable technique for this purpose.

[12]

N-nitroso Meropenem Standard
A well-characterized N-nitroso meropenem reference standard is essential for method

development, validation, and routine analysis.[1] This standard is used for instrument

calibration, system suitability testing, and the preparation of spiked samples for accuracy and

precision assessments.

N-nitroso Meropenem Properties:

Property Value

IUPAC Name

(4R,5S,6S)-3-(((3S,5S)-5-

(dimethylcarbamoyl)-1-nitrosopyrrolidin-3-

yl)thio)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-

azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid[1]

Molecular Formula C₁₇H₂₄N₄O₆S[1]

Molecular Weight 412.46 g/mol [1]

Acceptable Intake (AI) 1500 ng/day[1]
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Sample Preparation
The following is a general protocol for the preparation of a meropenem for injection sample for

LC-MS/MS analysis. This may need to be optimized based on the specific formulation.

Reconstitution: Reconstitute the meropenem for injection vial with the appropriate volume of

a suitable diluent (e.g., methanol or a mixture of methanol and water).

Dilution: Further dilute the reconstituted solution to a target concentration of meropenem

(e.g., 1 mg/mL) with the diluent.

Centrifugation/Filtration: Centrifuge the sample to pellet any insoluble excipients.

Alternatively, filter the diluted sample through a 0.22 µm syringe filter (e.g., PVDF) into an LC

vial.[13]

LC-MS/MS Method Parameters (Example)
The following table provides example LC-MS/MS parameters for the analysis of N-nitroso

meropenem. These parameters should be optimized for the specific instrument and column

used.
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Parameter Recommended Setting

LC System UPLC/UHPLC system

Column
C18 reverse-phase column (e.g., 100 x 2.1 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Methanol

Gradient

Start with a high aqueous mobile phase, ramp

up to a high organic mobile phase, and re-

equilibrate.

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 40 °C

Injection Volume 5 - 10 µL

Mass Spectrometer Triple Quadrupole Mass Spectrometer

Ionization Source Electrospray Ionization (ESI), Positive Mode

MRM Transitions

Precursor ion (m/z) for N-nitroso meropenem:

~413.1. Product ions would need to be

determined by infusion of the standard.

Collision Energy To be optimized for each transition.

Method Validation
The analytical method must be validated according to ICH Q2(R1) guidelines.[14][15] The

validation should demonstrate that the method is suitable for its intended purpose, which is the

quantification of N-nitroso meropenem at trace levels in the meropenem drug product.

Method Validation Parameters and Typical Acceptance Criteria:
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Parameter Description
Typical Acceptance
Criteria

Specificity

The ability to assess the

analyte unequivocally in the

presence of components which

may be expected to be

present.

No interference at the retention

time of N-nitroso meropenem

from blank, placebo, and

meropenem.

Limit of Detection (LOD)

The lowest amount of analyte

in a sample which can be

detected but not necessarily

quantitated as an exact value.

Signal-to-noise ratio ≥ 3.

Limit of Quantitation (LOQ)

The lowest amount of analyte

in a sample which can be

quantitatively determined with

suitable precision and

accuracy.

Signal-to-noise ratio ≥ 10. The

LOQ should be sufficiently low

to allow for reliable

quantification below the control

limit.

Linearity

The ability to elicit test results

which are directly proportional

to the concentration of analyte

in samples within a given

range.

Correlation coefficient (r²) ≥

0.99.

Accuracy

The closeness of test results

obtained by the method to the

true value.

Recovery of spiked N-nitroso

meropenem in the range of 80-

120%.

Precision

The closeness of agreement

among a series of

measurements obtained from

multiple sampling of the same

homogeneous sample under

the prescribed conditions.

Repeatability (intra-day

precision) and intermediate

precision (inter-day precision)

with RSD ≤ 15%.

Range The interval between the upper

and lower concentration of

analyte in the sample for which

the analytical procedure has a

From LOQ to at least 150% of

the specification limit.
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suitable level of precision,

accuracy and linearity.

Robustness

A measure of its capacity to

remain unaffected by small,

but deliberate variations in

method parameters.

No significant change in

results with minor variations in

flow rate, column temperature,

mobile phase composition, etc.

Example Quantitative Data for a Validated NDSRI Method:

The following table presents representative quantitative data from a validated LC-MS/MS

method for an NDSRI, which can be used as a benchmark for the validation of an N-nitroso

meropenem method.[16][17][18]

Validation Parameter Example Result

LOD 0.01 ppm

LOQ 0.03 ppm

Linearity Range 0.03 - 0.5 ppm

Correlation Coefficient (r²) > 0.998

Accuracy (Recovery) 95.0% - 105.0%

Precision (RSD) < 10%

Genotoxicity of N-nitroso Meropenem
Nitrosamines are generally considered to be genotoxic carcinogens. Their genotoxicity is

mediated by metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver.

[19][20]

Signaling Pathway of Nitrosamine Genotoxicity
The general mechanism of nitrosamine-induced genotoxicity involves the following steps:

Metabolic Activation: The nitrosamine undergoes α-hydroxylation by CYP enzymes.[19][20]
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Formation of Diazonium Ion: The α-hydroxynitrosamine is unstable and decomposes to form

a highly reactive diazonium ion.[19][21]

DNA Adduct Formation: The diazonium ion is a potent alkylating agent that can react with

DNA bases, primarily at the N7 and O6 positions of guanine, forming DNA adducts.[21]

DNA Damage and Mutation: These DNA adducts can lead to DNA strand breaks, mutations

during DNA replication, and ultimately, cancer initiation.[19]
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General Pathway of Nitrosamine Genotoxicity

N-Nitrosamine

Metabolic Activation (CYP Enzymes)

α-Hydroxynitrosamine (unstable)

Diazonium Ion (R-N₂⁺)

DNA Adduct Formation (Alkylation)

DNA

DNA Damage & Mutation

Cancer Initiation

Click to download full resolution via product page

A simplified diagram of the metabolic activation and genotoxic mechanism of nitrosamines.

Control Strategy and ANDA Submission
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If the risk assessment and confirmatory testing indicate the presence of N-nitroso meropenem,

a control strategy must be implemented and documented in the ANDA submission.

Control Strategy Options
The control strategy should be based on a scientific understanding of the manufacturing

process and the sources of N-nitroso meropenem formation. Options include:

Raw Material Control: Implementing stricter specifications for nitrites in raw materials,

solvents, and excipients.

Process Modification: Optimizing reaction conditions (e.g., pH, temperature, use of

scavengers) to minimize the formation of N-nitroso meropenem.

Purification: Introducing or enhancing purification steps in the drug substance manufacturing

process to remove N-nitroso meropenem.

Formulation Design: For the drug product, selecting excipients with low nitrite content and

considering the use of antioxidants or other inhibitors of nitrosation.[5]

Specification: Establishing a specification for N-nitroso meropenem in the drug substance

and/or drug product, with a limit that is justified based on the AI and the maximum daily dose

of meropenem.

ANDA Submission Documentation
The ANDA submission should include a comprehensive report on the N-nitroso meropenem

risk assessment, the analytical method validation report, and a detailed description of the

control strategy. This documentation should demonstrate a thorough understanding of the

potential for nitrosamine contamination and provide assurance that the drug product is safe

and meets all regulatory requirements.

Conclusion
The control of N-nitroso meropenem is a critical aspect of a successful meropenem ANDA

filing. A proactive approach based on a thorough risk assessment, the use of a well-

characterized reference standard, and a validated, sensitive analytical method will ensure

regulatory compliance and the safety of the generic drug product. The protocols and
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information provided in these application notes are intended to guide researchers, scientists,

and drug development professionals in this endeavor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of N-nitroso Meropenem Standard in ANDA
Filing: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.ijpsnonline.com/index.php/ijpsn/article/view/5305
https://www.ijpsnonline.com/index.php/ijpsn/article/view/5305
https://www.ijpsnonline.com/index.php/ijpsn/article/view/5305
https://www.ijpsnonline.com/index.php/ijpsn/article/view/5305
https://www.waters.com/content/dam/waters/en/app-notes/2025/720008675/720008675-es.pdf
https://www.researchgate.net/publication/392678382_LC-MSMS_Method_for_Identification_Quantification_of_Varenicline_Nitroso_Impurities_NDSRi_by_Utilizing_QTRAP_4500_Mass_Detector_from_Formulation_Dosage_Form
https://pubs.acs.org/doi/10.1021/acs.joc.0c02774
https://www.researchgate.net/figure/Nitrosamine-metabolic-biotransformation-pathways_fig7_366561646
https://pmc.ncbi.nlm.nih.gov/articles/PMC9105260/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9105260/
https://www.benchchem.com/product/b15811780/docs#application-of-n-nitroso-meropenem-standard-in-anda-filing-application-notes-and-protocols
https://www.benchchem.com/product/b15811780/docs#application-of-n-nitroso-meropenem-standard-in-anda-filing-application-notes-and-protocols
https://www.benchchem.com/product/b15811780/docs#application-of-n-nitroso-meropenem-standard-in-anda-filing-application-notes-and-protocols
https://www.benchchem.com/product/b15811780/docs#application-of-n-nitroso-meropenem-standard-in-anda-filing-application-notes-and-protocols
https://www.benchchem.com/product/b15811780?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15811780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15811780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

